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Compound of Interest

Compound Name: Hexyl salicylate

Cat. No.: B1212152 Get Quote

An In-depth Technical Guide to Hexyl Salicylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexyl salicylate (CAS No. 6259-76-3) is an aromatic ester widely utilized in the fragrance and

cosmetic industries for its sweet, floral, and herbaceous scent.[1] Structurally, it is the ester

formed from salicylic acid and hexanol.[2][3] Beyond its olfactory properties, its chemical

characteristics and interactions are of interest to researchers in various fields, including

dermatology and material science. This guide provides a comprehensive overview of its

chemical and physical properties, synthesis, and relevant experimental data.

Chemical Identity and Structure
Hexyl salicylate is chemically known as hexyl 2-hydroxybenzoate.[4] It belongs to the

salicylate family, a class of compounds known for their fragrance and pharmaceutical

applications.

CAS Number: 6259-76-3[3][5][4][6][7]

Molecular Formula: C₁₃H₁₈O₃[3][5][4]

Molecular Weight: 222.28 g/mol [3][5][4][6]
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Synonyms: n-Hexyl salicylate, Hexyl o-hydroxybenzoate, Salicylic acid, hexyl ester[2][4]

InChI Key: DUKPKQFHJQGTGU-UHFFFAOYSA-N[6][8]

SMILES: CCCCCCOC(=O)C1=CC=CC=C1O[4][6]

Physicochemical and Spectroscopic Data
A summary of the key quantitative properties of hexyl salicylate is presented below. This data

is crucial for its application in formulations and for predicting its behavior in various chemical

and biological systems.

Property Value Source(s)

Molecular Weight 222.28 g/mol [3][5][4][6]

Appearance Colorless liquid [1][9]

Boiling Point 290 °C (554 °F) [3][6]

Flash Point 122 °C (251.6 °F) [3]

Density 1.04 g/mL at 25 °C [6]

log P (Octanol-Water Partition

Coefficient)
4.91 - 5.7 [3][7][10]

Water Solubility 6.084 mg/L (Predicted) [10]

Vapor Pressure
0.0000118 mm Hg at 20 °C

(Predicted)
[10]

Refractive Index (n20/D) 1.502 - 1.507 [9]

Purity ≥99% (GC) [5][6]

Synthesis of Hexyl Salicylate
The primary route for synthesizing hexyl salicylate is through the Fischer esterification of

salicylic acid with 1-hexanol, typically catalyzed by a strong acid.[3]
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General Experimental Protocol: Acid-Catalyzed
Esterification
This protocol describes a general method for the synthesis of hexyl salicylate based on

standard esterification procedures for similar compounds.

Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a Dean-

Stark apparatus, combine salicylic acid (1.0 molar equivalent) and 1-hexanol (2.0-3.0 molar

equivalents). The excess hexanol helps to drive the reaction equilibrium towards the product.

Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid

or p-toluenesulfonic acid (typically 0.01-0.05 molar equivalents). Alternatively, a solid acid

catalyst can be used.[11]

Reaction: Heat the mixture to reflux. The reaction temperature will depend on the boiling

point of the alcohol and solvent if used. Water produced during the reaction is continuously

removed by azeotropic distillation with the solvent (e.g., n-heptane) and collected in the

Dean-Stark trap.[12]

Monitoring: The reaction progress can be monitored by techniques such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC) to observe the consumption of

salicylic acid. The reaction is typically refluxed for 4-10 hours.[11]

Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the

acid catalyst by washing the organic layer with a saturated sodium bicarbonate (NaHCO₃)

solution until effervescence ceases.[11] Subsequently, wash with water to remove any

remaining salts.

Isolation: Separate the organic layer containing the hexyl salicylate. Dry the organic layer

over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate

(Na₂SO₄).[11]

Purification: Filter off the drying agent. The excess hexanol and any remaining impurities can

be removed by vacuum distillation to yield the purified hexyl salicylate product.[11][12] The

purity of the final product should be confirmed by GC analysis.
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Logical and Experimental Visualizations
Synthesis Pathway of Hexyl Salicylate
The following diagram illustrates the Fischer esterification reaction for the synthesis of hexyl
salicylate from salicylic acid and 1-hexanol.

Salicylic Acid

Acid Catalyst
(e.g., H₂SO₄)

Hexyl Salicylate

1-Hexanol

Heat (Reflux)

Water

Click to download full resolution via product page

Caption: Fischer esterification of salicylic acid and 1-hexanol.

Experimental Workflow for Synthesis and Purification
This diagram outlines the key steps involved in the laboratory synthesis and subsequent

purification of hexyl salicylate.
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Caption: Workflow for hexyl salicylate synthesis and purification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1212152?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications and Safety Considerations
Applications

Fragrance Industry: Hexyl salicylate is a key ingredient in many perfumes and cosmetic

products, valued for its floral, green, and slightly fruity aroma.[2][3] It serves as a modifier

and fixative in various fragrance compositions.[2]

Flavor Industry: It is also used as a flavoring agent in some food and beverage products.[1]

[9]

Pharmaceuticals: In topical formulations, it can function as a solvent or carrier, potentially

improving the absorption of active ingredients.[9]

Research: It is used as a standard for analytical methods like gas chromatography-mass

spectrometry (GC-MS) for quantifying related compounds in various matrices.[1]

Safety and Toxicology
Hexyl salicylate is considered safe for use in cosmetics at specified concentrations. However,

it is classified as a skin sensitizer and is restricted under IFRA (International Fragrance

Association) standards.[2][3] The European Chemicals Agency's (ECHA) Risk Assessment

Committee (RAC) has recommended classifying it as 'Toxic for Reproduction Category 2'. The

body metabolizes hexyl salicylate to salicylic acid, which has been shown to be a teratogen in

animal studies at high doses.[13] It is also noted as being very toxic to aquatic organisms.[7]

[13] Researchers and developers must adhere to regulatory guidelines and perform

appropriate safety assessments when formulating products containing this ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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